Cas no 115665-69-5 (1-(2-Bromoethenyl)-3-methylbenzene)

• Product Name: 1-(2-Bromoethenyl)-3-methylbenzene
• CAS No: 115665-69-5
• MF: C₉H₉Br
• MW: 197.071761846542
• CID: 5215560
• PubChem ID: 10726582
• Update Time: 2025-10-30

1-(2-Bromoethenyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethenyl)-3-methylbenzene
• (E)-beta-Bromo-3-methylstyrene
• 1-(2-Bromovinyl)-3-methylbenzene
• 1-[(1E)-2-Bromoethenyl]-3-methylbenzene
• Benzene, 1-[(1E)-2-bromoethenyl]-3-methyl-
• 1-(2-Bromoethenyl)-3-methylbenzene

• Inchi： 1S/C9H9Br/c1-8-3-2-4-9(7-8)5-6-10/h2-7H,1H3/b6-5+
• InChI Key： BGXJQXWUPOQZKD-AATRIKPKSA-N
• SMILES： Br/C=C/C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 195.98876g/mol
• Monoisotopic Mass: 195.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(2-Bromoethenyl)-3-methylbenzene

Professional Introduction to Compound with CAS No. 115665-69-5 and Product Name: 1-(2-Bromoethenyl)-3-methylbenzene

The compound CAS No. 115665-69-5, chemically known as 1-(2-Bromoethenyl)-3-methylbenzene, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This aromatic compound, featuring a brominated vinyl group and a methyl-substituted benzene ring, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

Structurally, 1-(2-Bromoethenyl)-3-methylbenzene is characterized by a benzene ring substituted at the 3-position with a methyl group and at the 2-position with a vinyl group that is further brominated. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and vinyl groups allows for diverse chemical transformations, including cross-coupling reactions, which are pivotal in modern pharmaceutical synthesis.

In recent years, the compound has been explored in the context of developing novel therapeutic agents. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). For instance, researchers have leveraged 1-(2-Bromoethenyl)-3-methylbenzene to synthesize derivatives with potential antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its utility in generating libraries of heterocyclic compounds. By employing palladium-catalyzed coupling with various nitrogen-containing heterocycles, scientists have been able to produce a range of biologically active molecules. These efforts have led to the discovery of several compounds with promising pharmacological profiles, including those targeting neurological disorders and cancer. The versatility of 1-(2-Bromoethenyl)-3-methylbenzene as a building block underscores its importance in medicinal chemistry.

The synthesis of 1-(2-Bromoethenyl)-3-methylbenzene itself is an intriguing process that highlights advancements in organic synthesis methodologies. Traditional approaches often involve bromination of pre-formed ethylbenzene derivatives followed by methylation. However, modern techniques have refined these steps to achieve higher yields and purities. For example, catalytic bromination using N-bromosuccinimide (NBS) in the presence of radical initiators has been optimized for better selectivity and reduced byproduct formation.

Recent studies have also explored the role of 1-(2-Bromoethenyl)-3-methylbenzene in materials science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors and liquid crystals. Researchers have investigated its electronic properties and how modifications to the benzene ring can influence charge transport characteristics. These findings could pave the way for new applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The compound's reactivity also extends to polymer chemistry. By incorporating 1-(2-Bromoethenyl)-3-methylbenzene into polymer backbones, scientists have created novel materials with enhanced mechanical strength and thermal stability. These polymers are being tested for applications in aerospace, automotive industries, and construction, where high-performance materials are essential.

In conclusion, 1-(2-Bromoethenyl)-3-methylbenzene (CAS No. 115665-69-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceutical development, its potential in materials science, and its utility in creating advanced polymers highlight its significance. As research continues to uncover new methodologies for functionalizing aromatic systems, the importance of such versatile building blocks like 1-(2-Bromoethenyl)-3-methylbenzene will only grow.